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Compound of Interest

Compound Name: 4-Chlorosalicylic acid

Cat. No.: B135390 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the preparation of 4-Chlorosalicylic
acid (4-CSA) solutions for various experimental purposes. The information is intended to guide

researchers in achieving accurate and reproducible results.

Physicochemical Properties and Solubility
4-Chlorosalicylic acid is a derivative of salicylic acid with a chlorine atom at the 4th position of

the benzene ring. It is an off-white to light beige powder.[1][2] Understanding its solubility is

critical for preparing homogenous solutions for experiments.

Table 1: Solubility of 4-Chlorosalicylic Acid in Common Solvents
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Solvent Solubility Molar Equivalent Notes

Dimethyl Sulfoxide

(DMSO)
34 mg/mL[3] 197.02 mM[3]

Use fresh, anhydrous

DMSO as it is

hygroscopic and

absorbed moisture

can reduce solubility.

[3]

Ethanol 34 mg/mL[3] 197.02 mM ---

Water Insoluble[3] --- ---

Phosphate-Buffered

Saline (PBS)
2 mg/mL[4] 11.59 mM[4]

Ultrasonication at

<60°C may be

required to achieve a

clear solution.[4]

Methanol Slightly soluble[5] --- ---

Table 2: Formulations for In Vivo Studies[4]

Formulation Components Concentration of 4-CSA

10% DMSO, 40% PEG300, 5% Tween-80, 45%

Saline
≥ 2.5 mg/mL (14.49 mM)

10% DMSO, 90% (20% SBE-β-CD in Saline) ≥ 2.5 mg/mL (14.49 mM)

10% DMSO, 90% Corn Oil ≥ 2.5 mg/mL (14.49 mM)

Biological Activity
4-Chlorosalicylic acid exhibits a range of biological activities that are of interest in research

and drug development.

Enzyme Inhibition: It acts as an inhibitor of mushroom tyrosinase, affecting both

monophenolase (IC50 = 1.89 mM) and diphenolase (IC50 = 1.10 mM) activities.[2][3][4][6][7]
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Antimicrobial Activity: 4-CSA demonstrates broad-spectrum antimicrobial effects against both

Gram-positive and Gram-negative bacteria, as well as fungi.[4] The Minimum Inhibitory

Concentration (MIC) for E. coli is 250 µg/mL, and the Minimum Bactericidal Concentration

(MBC) is 500 µg/mL.[2][3][4][6][7]

Plant Defense Activation: 4-Chlorosalicylic acid can act as a plant activator, potentially by

influencing the salicylic acid signaling pathway, which is crucial for systemic acquired

resistance (SAR) in plants.[8]

Experimental Protocols
Preparation of Stock Solutions
Stock solutions are concentrated solutions that can be diluted to working concentrations for

various experiments. DMSO is a common solvent for preparing high-concentration stock

solutions of 4-CSA.

Protocol 1: Preparation of a 100 mM DMSO Stock Solution

Materials:

4-Chlorosalicylic acid (powder, MW: 172.57 g/mol )

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Vortex mixer

Calibrated pipettes

Procedure:

Weigh out 17.26 mg of 4-Chlorosalicylic acid powder and place it in a sterile

microcentrifuge tube.

Add 1 mL of anhydrous DMSO to the tube.
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Vortex the solution thoroughly until the powder is completely dissolved. Gentle warming to

37°C or sonication can be used to aid dissolution if precipitation occurs.[6]

Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw

cycles.

Store the aliquots at -20°C or -80°C.

Table 3: Molarity Calculator for Stock Solution Preparation[6]

Desired
Concentration

Mass of 4-CSA for
1 mL Solvent

Mass of 4-CSA for
5 mL Solvent

Mass of 4-CSA for
10 mL Solvent

1 mM 0.1726 mg 0.863 mg 1.726 mg

5 mM 0.863 mg 4.315 mg 8.63 mg

10 mM 1.726 mg 8.63 mg 17.26 mg

50 mM 8.63 mg 43.15 mg 86.3 mg

100 mM 17.26 mg 86.3 mg 172.6 mg

Preparation of Working Solutions for Cell-Based Assays
Working solutions are prepared by diluting the stock solution in an appropriate cell culture

medium.

Protocol 2: Preparation of a 100 µM Working Solution

Materials:

100 mM 4-Chlorosalicylic acid stock solution in DMSO

Sterile cell culture medium

Sterile tubes

Calibrated pipettes
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Procedure:

Thaw an aliquot of the 100 mM 4-CSA stock solution at room temperature.

Perform a serial dilution. For example, to prepare a 100 µM working solution, dilute the stock

solution 1:1000 in cell culture medium.

Pipette 1 µL of the 100 mM stock solution into 999 µL of cell culture medium.

Vortex the working solution gently to ensure it is thoroughly mixed.

The final concentration of DMSO in the working solution should be kept low (typically <0.1%)

to avoid solvent-induced cytotoxicity. Always include a vehicle control (medium with the same

concentration of DMSO) in your experiments.

Stability and Storage
Proper storage is crucial to maintain the integrity of 4-Chlorosalicylic acid and its solutions.

Table 4: Storage and Stability of 4-Chlorosalicylic Acid

Form
Storage
Temperature

Stability Period Notes

Powder -20°C 3 years[3]
Store in a dry, dark

place.

Stock Solution in

DMSO
-80°C 1 year[3]

Aliquot to avoid

repeated freeze-thaw

cycles.[3]

Stock Solution in

DMSO
-20°C 1 month[3] ---

Visualizations
Experimental Workflow for Solution Preparation
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The following diagram illustrates the general workflow for preparing 4-Chlorosalicylic acid
solutions for experimental use.

Solution Preparation

Storage

Working Solution

Weigh 4-CSA Powder

Dissolve in Anhydrous DMSO

Vortex to Homogenize

100 mM Stock Solution

Aliquot into Single-Use Volumes

Store at -80°C

Thaw Stock Aliquot

Dilute in Culture Medium

Use in Experiment
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Click to download full resolution via product page

Caption: Workflow for preparing 4-Chlorosalicylic acid solutions.

Postulated Role in Salicylic Acid Signaling Pathway
4-Chlorosalicylic acid is suggested to be an activator of the salicylic acid (SA) signaling

pathway in plants, which leads to systemic acquired resistance (SAR). The following diagram

provides a simplified overview of this pathway and the potential point of action for 4-CSA.
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Simplified Salicylic Acid Signaling Pathway
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Caption: 4-CSA as a potential activator of the SA pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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